Cas no 871115-54-7 (tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate)

Tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate is a versatile pyrrolidine-based intermediate widely used in pharmaceutical and organic synthesis. Its structure features both a reactive amino group and a nitrile functionality, enabling diverse derivatization for the preparation of biologically active compounds. The tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable in the development of drug candidates, serving as a key building block for heterocyclic frameworks. Its high purity and well-defined reactivity make it a reliable choice for medicinal chemistry applications, including the synthesis of protease inhibitors and other therapeutic agents.
tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate structure
871115-54-7 structure
Product Name:tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate
CAS No:871115-54-7
MF:C10H17N3O2
MW:211.260882139206
MDL:MFCD14582455
CID:1006566
PubChem ID:57435956
Update Time:2025-10-21

tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate
    • Carbamic acid, (tetrahydro-5-oxo-3-furanyl)-, phenylmethyl ester (9CI)
    • 1,1-Dimethylethyl 3-amino-3-cyano-1-pyrrolidinecarboxylate (ACI)
    • 3-Amino-3-cyanopyrrolidine-1-carboxylic acid tert-butyl ester
    • A862849
    • 1-Pyrrolidinecarboxylic acid, 3-amino-3-cyano-, 1,1-dimethylethyl ester
    • MFCD14582455
    • 1-Boc-3-Amino-3-cyanopyrrolidine
    • AKOS016008727
    • AS-51027
    • SY100263
    • SCHEMBL5568341
    • WJB11554
    • tert-butyl3-amino-3-cyanopyrrolidine-1-carboxylate
    • P11737
    • DTXSID20726412
    • 871115-54-7
    • CS-W000670
    • FT-0686232
    • DB-352894
    • tert-butyl 3-Amino-3-cyano-pyrrolidine-1-carboxylate
    • MDL: MFCD14582455
    • Inchi: 1S/C10H17N3O2/c1-9(2,3)15-8(14)13-5-4-10(12,6-11)7-13/h4-5,7,12H2,1-3H3
    • InChI Key: NFLVTBMZGLRSPT-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(C#N)(C1)N)=O

Computed Properties

  • Exact Mass: 211.132076794g/mol
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 79.4Ų

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Additional information on tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate (CAS No. 871115-54-7)

tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate (CAS No. 871115-54-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a pyrrolidine backbone with cyano and tert-butoxycarbonyl (Boc) protecting groups, serves as a versatile intermediate in drug discovery. Its unique structure enables applications in the development of bioactive molecules, particularly in central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers value its stability and reactivity, making it a cornerstone in modern medicinal chemistry.

The growing demand for tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate aligns with trends in small-molecule drug development and peptide mimetics. Recent studies highlight its role in optimizing pharmacokinetic properties, such as bioavailability and metabolic stability. As the pharmaceutical industry shifts toward targeted therapies, this compound gains attention for its potential in designing allosteric modulators and protease inhibitors. Its CAS No. 871115-54-7 is frequently cited in patents related to neurodegenerative disease treatments, reflecting its relevance in cutting-edge research.

From a synthetic perspective, tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate offers advantages in stereoselective synthesis. The Boc group ensures compatibility with diverse reaction conditions, while the cyano functionality allows further derivatization via nucleophilic addition or reduction. These features address common challenges in heterocyclic chemistry, such as regiocontrol and functional group tolerance. Laboratories focusing on high-throughput screening often incorporate this compound into their libraries due to its scaffold diversity.

Environmental and safety considerations are integral to handling CAS No. 871115-54-7. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its integrity. The compound’s stability under ambient temperatures and compatibility with green chemistry protocols (e.g., solvent-free reactions) further enhance its appeal. These attributes resonate with the industry’s push toward sustainable synthesis, a topic dominating scientific forums and AI-driven research queries.

In analytical applications, tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate is characterized by techniques like NMR spectroscopy, HPLC, and mass spectrometry. Its distinct spectral signatures facilitate quality control in large-scale production. Recent advancements in machine learning for chemical analysis have streamlined its identification in complex matrices, addressing frequent user searches about compound verification methods.

The future trajectory of tert-Butyl 3-amino-3-cyanopyrrolidine-1-carboxylate intersects with emerging fields like AI-assisted molecular design and cryo-EM structural studies. As researchers explore its interactions with biological targets, databases increasingly index CAS No. 871115-54-7 alongside queries about fragment-based drug discovery. This synergy between traditional synthesis and computational tools underscores its enduring significance in science.

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